Cas no 2694728-00-0 (4-(1-Methylpyrrolidin-3-yl)piperidine dihydrochloride)

• Product Name: 4-(1-Methylpyrrolidin-3-yl)piperidine dihydrochloride
• CAS No: 2694728-00-0
• MF: C₁₀H₂₂Cl₂N₂
• MW: 241.201080799103
• MDL: MFCD34475033
• CID: 5628729
• PubChem ID: 165943617
• Update Time: 2025-08-04

4-(1-Methylpyrrolidin-3-yl)piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-28338073
• Z5183099663
• 4-(1-methylpyrrolidin-3-yl)piperidine dihydrochloride
• 2694728-00-0
• Piperidine, 4-(1-methyl-3-pyrrolidinyl)-, hydrochloride (1:2)
• 4-(1-Methylpyrrolidin-3-yl)piperidine dihydrochloride

• MDL： MFCD34475033
• Inchi： 1S/C10H20N2.2ClH/c1-12-7-4-10(8-12)9-2-5-11-6-3-9;;/h9-11H,2-8H2,1H3;2*1H
• InChI Key： MZFYRPDGDPRQNH-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)CCC(C1)C1CCNCC1

Computed Properties

• Exact Mass: 240.1160041g/mol
• Monoisotopic Mass: 240.1160041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 4-(1-Methylpyrrolidin-3-yl)piperidine dihydrochloride

Comprehensive Overview of 4-(1-Methylpyrrolidin-3-yl)piperidine Dihydrochloride (CAS No. 2694728-00-0)

4-(1-Methylpyrrolidin-3-yl)piperidine dihydrochloride (CAS No. 2694728-00-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidine-piperidine hybrid structure, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, especially those targeting neurological and metabolic disorders.

The molecular structure of 4-(1-Methylpyrrolidin-3-yl)piperidine dihydrochloride features a piperidine ring linked to a methylpyrrolidine moiety, which enhances its versatility in chemical reactions. This structural motif is often leveraged in the design of small-molecule inhibitors and ligands for receptor binding studies. Recent trends in AI-driven drug discovery have further amplified interest in such compounds, as computational models increasingly predict their utility in targeted therapies.

One of the most frequently searched questions related to this compound is: "What are the applications of 4-(1-Methylpyrrolidin-3-yl)piperidine dihydrochloride in medicinal chemistry?" The answer lies in its ability to serve as a scaffold for developing drugs that modulate G-protein-coupled receptors (GPCRs), a hot topic in contemporary pharmacology. Additionally, its dihydrochloride salt form improves solubility, making it more suitable for in vitro and in vivo studies.

Another area of growing interest is the compound's potential role in neurodegenerative disease research. With the rise of precision medicine, scientists are exploring how 4-(1-Methylpyrrolidin-3-yl)piperidine dihydrochloride can be tailored to interact with specific neural pathways. Searches for "piperidine derivatives in Alzheimer's research" often highlight this compound's relevance, as it shares structural similarities with other CNS-active molecules.

From a synthetic chemistry perspective, the compound's CAS No. 2694728-00-0 is a critical identifier for researchers sourcing high-purity materials. Laboratories prioritize batch-to-batch consistency, especially when the compound is used in high-throughput screening (HTS) platforms. The demand for custom synthesis of such intermediates has also surged, driven by the need for tailor-made solutions in drug development pipelines.

In conclusion, 4-(1-Methylpyrrolidin-3-yl)piperidine dihydrochloride represents a compelling case study in modern pharmaceutical innovation. Its dual-ring structure, combined with the dihydrochloride functionality, positions it as a valuable tool for addressing complex biological targets. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in drug design and mechanistic studies for years to come.